Cas no 3675-21-6 (3-methylpent-2-enoic acid)
3-methylpent-2-enoic acid structure
Product Name:3-methylpent-2-enoic acid
CAS No:3675-21-6
MF:C6H10O2
MW:114.142402172089
MDL:MFCD09878833
CID:318477
PubChem ID:5473433
Update Time:2025-04-19
3-methylpent-2-enoic acid Chemical and Physical Properties
Names and Identifiers
-
- (Z)-3-methylpent-2-enoic acid
- NSC3932
- (Z)-3-methyl-2-pentenoic acid
- 3-methyl-2-pentenoic acid
- 3-methyl-2Z-pentenoic acid
- 3-Methyl-pent-2-enoic acid
- 3-Methyl-pent-2-ensaeure
- AC1NR0I9
- PubChem13986
- RSFQOQOSOMBPEJ-PLNGDYQASA-
- DTXSID60415232
- NSC-3932
- InChI=1/C6H10O2/c1-3-5(2)4-6(7)8/h4H,3H2,1-2H3,(H,7,8)/b5-4-
- 3-methylpent-2-enoic acid
- SCHEMBL3143411
- LMFA01020114
- AS-38091
- AKOS022475321
- CHEBI:180390
- A823357
- 3675-21-6
-
- MDL: MFCD09878833
- Inchi: 1S/C6H10O2/c1-3-5(2)4-6(7)8/h4H,3H2,1-2H3,(H,7,8)/b5-4-
- InChI Key: RSFQOQOSOMBPEJ-PLNGDYQASA-N
- SMILES: OC(/C=C(/C)\CC)=O
Computed Properties
- Exact Mass: 114.0681
- Monoisotopic Mass: 114.06808
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 2
- Complexity: 114
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 37.3
- XLogP3: 1.7
Experimental Properties
- Density: 0.987
- Boiling Point: 207.6°C at 760 mmHg
- Flash Point: 113.9°C
- Refractive Index: 1.454
- PSA: 37.3
- LogP: 1.42730
3-methylpent-2-enoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y1199550-100mg |
3-methylpent-2-enoic acid |
3675-21-6 | 95% | 100mg |
$385 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1199550-1g |
3-methylpent-2-enoic acid |
3675-21-6 | 95% | 1g |
$1095 | 2024-07-28 | |
| TRC | B488068-25mg |
3-methylpent-2-enoic acid |
3675-21-6 | 25mg |
$ 70.00 | 2022-06-07 | ||
| TRC | B488068-50mg |
3-methylpent-2-enoic acid |
3675-21-6 | 50mg |
$ 95.00 | 2022-06-07 | ||
| TRC | B488068-250mg |
3-methylpent-2-enoic acid |
3675-21-6 | 250mg |
$ 340.00 | 2022-06-07 | ||
| Enamine | EN300-98349-0.05g |
3-methylpent-2-enoic acid |
3675-21-6 | 95.0% | 0.05g |
$348.0 | 2025-02-19 | |
| Enamine | EN300-98349-0.1g |
3-methylpent-2-enoic acid |
3675-21-6 | 95.0% | 0.1g |
$364.0 | 2025-02-19 | |
| Enamine | EN300-98349-0.25g |
3-methylpent-2-enoic acid |
3675-21-6 | 95.0% | 0.25g |
$381.0 | 2025-02-19 | |
| Enamine | EN300-98349-0.5g |
3-methylpent-2-enoic acid |
3675-21-6 | 95.0% | 0.5g |
$397.0 | 2025-02-19 | |
| Enamine | EN300-98349-1.0g |
3-methylpent-2-enoic acid |
3675-21-6 | 95.0% | 1.0g |
$414.0 | 2025-02-19 |
3-methylpent-2-enoic acid Related Literature
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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